1-Bromo-2-ethynylbenzene
1-Bromo-2-ethynylbenzene
1-Bromo-2-ethynylbenzene (BEB) is a haloalkyne. It undergoes Sonogashira coupling with methyl 2-iodobenzoate to form bromo tolane derivative.
Brand Name:
Vulcanchem
CAS No.:
766-46-1
VCID:
VC20755297
InChI:
InChI=1S/C8H5Br/c1-2-7-5-3-4-6-8(7)9/h1,3-6H
SMILES:
C#CC1=CC=CC=C1Br
Molecular Formula:
C8H5Br
Molecular Weight:
181.03 g/mol
1-Bromo-2-ethynylbenzene
CAS No.: 766-46-1
VCID: VC20755297
Molecular Formula: C8H5Br
Molecular Weight: 181.03 g/mol
* For research use only. Not for human or veterinary use.
| Description | 1-Bromo-2-ethynylbenzene (BEB) is a haloalkyne. It undergoes Sonogashira coupling with methyl 2-iodobenzoate to form bromo tolane derivative. |
|---|---|
| CAS No. | 766-46-1 |
| Product Name | 1-Bromo-2-ethynylbenzene |
| Molecular Formula | C8H5Br |
| Molecular Weight | 181.03 g/mol |
| IUPAC Name | 1-bromo-2-ethynylbenzene |
| Standard InChI | InChI=1S/C8H5Br/c1-2-7-5-3-4-6-8(7)9/h1,3-6H |
| Standard InChIKey | RVDOYUFNRDGYGU-UHFFFAOYSA-N |
| SMILES | C#CC1=CC=CC=C1Br |
| Canonical SMILES | C#CC1=CC=CC=C1Br |
| Synonyms | 1-Bromo-2-ethynylbenzene |
| PubChem Compound | 602067 |
| Last Modified | Sep 14 2023 |
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